Cas no 104055-32-5 (D-Alanine, propyl ester)
D-Alanine, propyl ester structure
Product Name:D-Alanine, propyl ester
CAS No:104055-32-5
MF:C6H13NO2
MW:131.172921895981
CID:126004
Update Time:2023-10-30
D-Alanine, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine, propyl ester
- O-Propyl-D-alanine
- D-Alanine, propyl ester (9CI)
- GSMUZACKUHJQDP-RXMQYKEDSA-N
- AKOS017426712
- SCHEMBL7237495
- D-alanine propyl ester
- 104055-32-5
- D-Alanine,propyl ester(9ci)
-
- Inchi: 1S/C6H13NO2/c1-3-4-9-6(8)5(2)7/h5H,3-4,7H2,1-2H3/t5-/m1/s1
- InChI Key: GSMUZACKUHJQDP-RXMQYKEDSA-N
- SMILES: O(C([C@@H](C)N)=O)CCC
Computed Properties
- Exact Mass: 131.09469
- Monoisotopic Mass: 131.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
D-Alanine, propyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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